Rhodium

• IUPAC Name: rhodium
• InChI: InChI=1S/Rh
• InChI Key: MHOVAHRLVXNVSD-UHFFFAOYSA-N
• Canonical SMILES: [Rh]
• Molecular Formula: Rh
• DSSTOX Substance ID: DTXSID3052480
• Molecular Weight: 102.9055 g/mol
• Physical Description: Rhodium metal fume is a reddish-gray to black dust-like powder. mp: 1966 °C, bp: 3727 °C. Insoluble in water. Bulk rhodium is a white or blueish-white, hard, ductile, malleable metal. The appearance and other properties of insoluble Rh compounds varies depending upon the specific compound., Dry Powder, Liquid, Other Solid; Dry Powder, Other Solid, Metal: White, hard, ductile, malleable solid with a bluish-gray luster; [NIOSH], GREY-TO-BLACK POWDER., White, hard, ductile, malleable solid with a bluish-gray luster. Metal fume is a reddish-gray to black dust-like powder., Appearance and odor vary depending upon the specific soluble rhodium compound., Metal: White, hard, ductile, malleable solid with a bluish-gray luster.
• Boiling Point: 6741 °F at 760 mmHg (NIOSH, 2023), 3695 °C, 6741 °F
• Solubility: Insoluble (NIOSH, 2023), Insoluble in acids and aqua regia; soluble in fused potassium bisulfate., Insoluble in hot or cold water; soluble in concentrations of sulfuric acid and in sulfuric acid + hydrochloric acid., Solubility in water: none, Insoluble
• Density: 12.41 (metal) (NIOSH, 2023) - Denser than water; will sink, 12.41 g/cu cm @ 20 °C, 12.4 g/cm³, 12.41 (metal)
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 1 Pa @ 2015 °C; 10 Pa @ 2223 °C; 100 Pa @ 2476 °C; 1 kPa @ 2790 °C; 10 kPa @ 3132 °C; 100 kPa @ 3724 °C, 0 mmHg (approx), depends upon the specific compound
• Color/Form: Silvery-white, soft, ductile, malleable metal; face-centered cubic structure, ...In air, it occurs in the form of gray fume or dust.
• CAS RN: 7440-16-6
• Melting Point: 3571 °F (NIOSH, 2023), 1964 °C, 1965 °C, 3571 °F

Description

Rhodium is a precious, silver-white metal, predominantly used as an alloying agent to harden platinum. It is not corroded or tarnished by the atmosphere at room temperature and is frequently electroplated onto metal objects and polished to give permanent, attractive surfaces for jewelry and other decorative articles. Rhodium is a rare element comprising up to 4.6 percent of native platinum alloys.

Synthesis Analysis

Rhodium complexes catalyze a variety of highly useful reactions for organic synthesis, including coupling reactions, CH-bond functionalization, hydroformylation, cyclization reactions, and others. The most recent developments contain a range of new, efficient, elegant, reliable, and useful reactions.

Molecular Structure Analysis

Rhodium has a face-centered cubic structure. The atomic radius of Rhodium is 0.134 nm. The arrangements of electrons above the last (closed shell) noble gas is [Kr] 4d 8 5s 1.

Chemical Reactions Analysis

Rhodium does not dissolve in acids, including aqua regia. It does not react with oxygen under normal conditions. If heated to 600 °C, rhodium is oxidized to Rh (III) oxide. Rhodium is a relatively inactive metal. It is not attacked by strong acids. When heated in air, it combines slowly with oxygen.

Physical And Chemical Properties Analysis

Rhodium is a silver-white metal with a melting point of 1,966°C and a boiling point of about 4,500°C. Its density is 12.41 grams per cubic centimeter. Rhodium has a higher melting point and lower density than platinum. It has a high reflectance and is hard and durable. Rhodium is highly resistant to attack by acids.

Scientific Research Applications

Catalytic Converters in Automotive Industry

. . .

Jewelry Production

. . .

Electrical Contacts

. .

Catalyst in Chemical Reactions

. .

Silicone Curing

. .

Manufacturing of Optical Instruments

. .

Filters for Mammography Systems

. .

Research Assistance

. .

.

Safety And Hazards

All rhodium compounds should be regarded as highly toxic and as carcinogenic. Compounds of rhodium stain the skin very strongly. Dust explosion is possible if in powder or granular form, mixed with air. Rhodium dust is flammable.

Future Directions

The rhodium price should again move in a high range between 9,000 and 15,500 dollars per troy ounce in 2023. The recovery of Rh-based catalysts from scrap is of great significance.

Synthesis routes and methods I

Procedure details

The reactor was charged with a solution containing rhodium iodide, methyl iodide, water, acetic acid and trifluoroacetic acid (TFAA) in proportions to provide 400 ppm rhodium, 14.0% methyl iodide, 14.0% water and 20.0% TFAA. The reactor was sealed, pressured to approximately 28.14 Kg/cm2 of carbon monoxide partial pressure which was checked at 25° C. The reactor was then slowly vented of its carbon monoxide and then flushed twice with carbon monoxide (7 Kg/cm2). The reactor was then pressureed to 14 Kg/cm2 with carbon monoxide and heated to 120° C. for 2 hours, after which the agitator was turned on to stir at medium speed (100-200 rpm). The reactor was then further heated to 194° C., stirred at high speed (500-600 rpm) and pressured with carbon monoxide to 29 Kg/cm2. The reactor was maintained at a temperature of 194° C. when methanol was fed into the solution and carbon monoxide was introduced continuously at a rate to maintain the pressure in the reactor at about 29 Kg/cm2. The rate of reaction was determined by monitoring the amount of carbon monoxide consumed over a period of time, assuming that the ideal gas law can be applied to carbon monoxide. The rate of CO consumption approximates to the rate of acetic acid production since the formation of by-products is small as shown by products analysis.

Synthesis routes and methods II

Procedure details

The hydroformylation of 1-octene was carried out in the following manner. Approximately 0.019 grams of Rh6 (CO)16 was charged to a 200 ml stainless steel, glass lined pressure vessel equipped with a magnetic stirrer. After introduction of the rhodium carbonyl compound, the phosphine ligand, 12 grams of 1-octene and 21 grams of toluene were added to the pressure vessel. After stirring for about 10 minutes, the contents were preheated to a temperature of about 80° C. or within about 10° of the reaction temperature. The reactor then was sealed and flushed with 200 psi charges of a synthesis gas mixture of hydrogen and carbon monoxide and containing 50% hydrogen by volume. The vessel then was pressured to 750 psi with the synthesis gas. Continuous agitation was maintained and the reaction was observed by recording pressure drop as a function of time. The reaction was terminated at 300 psi after which the contents were analyzed for product conversion. Tables I-III show the results of various hydroformylation runs of 1-octene using various phosphine ligands, rhodium and phosphine concentrations, various phosphine-rhodium molar ratios. In the tables immediately following, L/Rh refers to the molar ratio of ligand to rhodium metal, n/i refers to the molar ratio of normal to iso isomer in percent, conversion refers to the percent of olefin converted to saturated aldehyde including both normal and iso isomer.

Q & A

Q1: What are the catalytic applications of rhodium complexes?

A1: Rhodium complexes are highly versatile catalysts used in various organic reactions. For instance, they catalyze the hydrogenation of alkenes and alkynes, the hydroformylation of alkenes to aldehydes, and the isomerization of alkenes. [, , , ]

Q2: How do dirhodium tetracarboxylates catalyze C-H bond activation and C-C bond formation?

A2: Density functional theory (DFT) studies reveal that dirhodium tetracarboxylates catalyze C-H bond activation/C-C bond formation reactions through a multistep mechanism involving nitrogen extrusion from diazo compounds, formation of electrophilic rhodium-carbene complexes, and subsequent C-H insertion via a three-centered transition state. One rhodium atom serves as the carbene binding site while the other facilitates the C-H insertion. []

Q3: Can rhodium porphyrin complexes catalyze hydrodebromination reactions?

A3: Yes, research indicates that a rhodium porphyrin complex can catalyze the hydrodebromination of allylic and benzylic bromides using water as the hydrogen source, eliminating the need for sacrificial reductants. The mechanism likely involves bromine atom abstraction via a rhodium porphyrin metalloradical, followed by hydrolysis of the resulting rhodium porphyrin alkyl species to yield the hydrocarbon product. []

Q4: Are there examples of rhodium complexes catalyzing asymmetric reactions?

A4: Yes, chiral rhodium(II) carboxylates have shown promise as catalysts for asymmetric synthesis. Notably, they can mediate the insertion of rhodium carbenoids into heteroatom-hydrogen bonds (O-H, S-H, N-H, Si-H) of alcohols, thiols, amines, and silanes to afford enantiomerically enriched α-substituted esters. []

Q5: Can rhodium catalysts be recovered and reused in industrial processes?

A5: Recovery and reuse of rhodium catalysts are crucial due to their high cost. Research shows that amine ligands, combined with hydrogen peroxide as an oxidant, can effectively extract rhodium metal catalysts from hydrogenated nitrile-butadiene rubber solutions. This method achieved a removal rate exceeding 96% without altering the polymer structure. []

Q6: What is the role of rhodium in photocatalytic water oxidation?

A6: While rhodium doping alone does not make titanium dioxide (TiO2) photocatalytically active for water oxidation under visible light, codoping TiO2 with rhodium and antimony introduces visible light absorption and promotes photocatalytic activity. The antimony plays a crucial role by suppressing the formation of inactive Rh4+, maintaining the active Rh3+ species. []

Q7: What is the structure of trans-Bromocarbonylbis(triphenylphosphine)rhodium?

A7: X-ray crystallography reveals that trans-Bromocarbonylbis(triphenylphosphine)rhodium possesses a crystallographically imposed center of symmetry with statistically disordered Br and CO groups. The different occupancies suggest a mixture of rhodium(0), rhodium(I), and rhodium(II) complexes. []

Q8: How do computational methods contribute to understanding rhodium catalysis?

A8: Computational chemistry techniques, like DFT, provide valuable insights into reaction mechanisms and the structures of intermediates and transition states in rhodium-catalyzed reactions. For example, DFT calculations helped elucidate the mechanism of rhodium-catalyzed carbon-silicon bond cleavage in the synthesis of benzosilole derivatives. []

Q9: How do ligand properties influence the structure and reactivity of rhodium complexes?

A9: The nature of ligands significantly impacts the properties of rhodium complexes. For example, in a series of rhodium(I) acetylacetonato complexes containing pyridinecarboxaldimine ligands, the Rh-P bond distances were found to have an inverse relationship with the JP-Rh coupling constants and the IR ν(C≡O) bands. This correlation highlights the influence of the ligands' electronic properties on the Rh-P bond. []

Q10: How stable are rhodium clusters on layered supports?

A10: Research indicates that dinuclear rhodium clusters can be stabilized on layered titanate and niobate supports. HAADF-STEM imaging and EXAFS analysis confirmed the stability of these clusters against agglomeration, suggesting their potential use in heterogeneous catalysis. []

Q11: How can trace amounts of rhodium be determined?

A11: Several sensitive analytical methods exist for quantifying trace amounts of rhodium. These include laser thermal lens spectrometry (LTLS) using 2-(5-bromo-2-pyridylazo)-5-dimethylaminoaniline (5-Br-PADMA) as a colorimetric reagent, achieving a detection limit of 1.1 μg/L. []

Q12: What methods are employed for characterizing rhodium particles in catalysts?

A13: Various techniques are used to characterize rhodium particles in catalysts, including Extended X-ray absorption fine structure (EXAFS), high-resolution transmission electron microscopy (HREM), and hydrogen (H2) chemisorption. These techniques provide information about particle size, morphology, and dispersion. []

Q13: How can rhodium be recovered from waste catalysts?

A14: Several methods have been investigated for recovering rhodium from waste catalysts, including liquid-phase digestion, combustion, co-precipitation, and precipitation combined with incineration. Each method has its own advantages and drawbacks in terms of recovery efficiency, cost, and environmental impact. []

Q14: What are the environmental concerns associated with rhodium?

A15: While rhodium itself is not highly toxic, the mining and refining processes can have environmental impacts. Additionally, improper disposal of rhodium-containing waste, such as catalysts, can lead to the release of rhodium into the environment. [, ]

Q15: What research infrastructure and resources are important for advancing rhodium chemistry?

A15: Access to advanced characterization techniques, such as EXAFS, HREM, and DFT calculations, is crucial for studying rhodium complexes and materials. Additionally, collaborative research efforts between academia and industry are essential for translating fundamental discoveries into practical applications.

Q16: What are some historical milestones in rhodium chemistry?

A16: The discovery of rhodium in 1803 by William Hyde Wollaston marked the beginning of research on this element. Since then, key milestones include the development of rhodium-based catalysts for automobile catalytic converters, the discovery of its use in organic synthesis, and the exploration of its potential in various fields, including medicine and materials science.

Q17: What are some cross-disciplinary applications of rhodium?

A18: Rhodium finds applications in diverse fields. Apart from its prominent role in catalysis, it is also used in electronics, jewelry, and even as an antitumor agent in some experimental treatments. Its unique properties make it a valuable material across various scientific disciplines. [, , ]